3-[4-(4-Nitro-phenyl)-piperazin-1-yl]-propionic acid methyl ester

• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol
• IUPAC Name: methyl 3-[4-(4-nitrophenyl)piperazin-1-yl]propanoate
• InChI: InChI=1S/C14H19N3O4/c1-21-14(18)6-7-15-8-10-16(11-9-15)12-2-4-13(5-3-12)17(19)20/h2-5H,6-11H2,1H3
• InChI Key: OBCIXPNHLLJTQW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCN1CCN(CC1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

3-[4-(4-Nitro-phenyl)-piperazin-1-yl]-propionic acid methyl ester is a useful research compound. Its molecular formula is C14H19N3O4 and its molecular weight is 293.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-nitro-phenyl)-piperazine (2 g, 9.66 mmol) in DMF (10 mL) was added 3-bromopropionic acid methyl ester (1.6 g, 9.66 mmol) and the mixture was stirred at ambient temperature for 16 h. Water was added to the reaction, followed by adjusting pH to 7 with sat. aqueous NaHCO3. The resulting precipitate was collected by filtration and washed with water to furnish the title compound as a yellow solid (1.8 g, 63.6%): MS (ESI) m/z 294 (M+H); 1H NMR (400 MHz, CDCl3) δ 2.55 (t, J=7.2 Hz, 2H), 2.62 (t, J=4.8 Hz, 4H), 2.77 (t, J=6.8 Hz, 2H), 3.42 (t, J=5.2 Hz, 4H), 3.71 (s, 3H), 6.81-6.83 (m, 2H), 8.11-8.14 (m, 2H).